Cas no 1163700-41-1 (4-Isopropoxy-3-methoxyphenylboronic acid, pinacol ester)

• Product Name: 4-Isopropoxy-3-methoxyphenylboronic acid, pinacol ester
• CAS No: 1163700-41-1
• MF: C₁₆H₂₅BO₄
• MW: 292.178305387497
• MDL: MFCD22495044
• CID: 4764574
• Update Time: 2026-02-26

4-Isopropoxy-3-methoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxy-3-methoxyphenylboronic acid, pinacol ester
• 2-(4-Isopropoxy-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-methoxy-4-propan-2-yloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22495044
• Inchi： 1S/C16H25BO4/c1-11(2)19-13-9-8-12(10-14(13)18-7)17-20-15(3,4)16(5,6)21-17/h8-11H,1-7H3
• InChI Key： RPMKQTJXBVWOQZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)OC)OC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 340
• Topological Polar Surface Area: 36.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Isopropoxy-3-methoxyphenylboronic acid, pinacol ester

Comprehensive Overview of 4-Isopropoxy-3-methoxyphenylboronic acid, pinacol ester (CAS No. 1163700-41-1)

4-Isopropoxy-3-methoxyphenylboronic acid, pinacol ester (CAS No. 1163700-41-1) is a high-value boronic ester derivative widely utilized in pharmaceutical synthesis, agrochemical development, and advanced material science. This compound belongs to the arylboronate family, characterized by its stability, reactivity, and versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic chemistry. With the growing demand for precision synthesis and green chemistry solutions, this compound has garnered significant attention from researchers and industry professionals alike.

The molecular structure of 4-Isopropoxy-3-methoxyphenylboronic acid, pinacol ester features a pinacol-protected boronic acid group, which enhances its shelf life and handling safety compared to its unprotected counterparts. This makes it a preferred choice for catalytic applications and multi-step syntheses. Recent studies highlight its role in developing biaryl scaffolds, a critical component in drug discovery for treating metabolic disorders and inflammatory diseases. As the pharmaceutical industry shifts toward targeted therapies, the demand for such high-purity intermediates continues to rise.

In the context of sustainable chemistry, CAS No. 1163700-41-1 aligns with the principles of atom economy and low-waste synthesis. Its compatibility with palladium catalysts and ligand-free conditions reduces the environmental footprint of chemical processes, addressing key concerns in industrial scalability. Researchers are also exploring its potential in OLED materials and conductive polymers, leveraging its electron-rich aromatic system for next-generation electronic devices.

From a commercial perspective, 4-Isopropoxy-3-methoxyphenylboronic acid, pinacol ester is available in various purity grades (≥95% to ≥99%), catering to diverse R&D requirements. Suppliers often emphasize its batch-to-batch consistency and low heavy metal content, which are critical for regulatory compliance in GMP manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its quality, ensuring reproducibility in sensitive applications.

Emerging trends in AI-driven drug design and combinatorial chemistry further amplify the relevance of this compound. Computational models frequently incorporate boronic acid derivatives as pharmacophores due to their ability to form reversible covalent bonds with biological targets. This has led to a surge in searches for "boronate stability in aqueous media" and "applications of pinacol esters in medicinal chemistry," reflecting the compound's interdisciplinary appeal.

Storage and handling recommendations for CAS No. 1163700-41-1 typically include protection from moisture and prolonged exposure to air, as these factors may compromise its reactivity. Innovations in packaging technology, such as argon-sealed vials, have improved its longevity, making it a reliable reagent for long-term projects. Additionally, its low toxicity profile and biodegradability align with global ESG (Environmental, Social, and Governance) standards, a priority for ethical sourcing in the chemical industry.

In summary, 4-Isopropoxy-3-methoxyphenylboronic acid, pinacol ester (CAS No. 1163700-41-1) represents a fusion of synthetic utility and sustainability, positioning it at the forefront of modern chemical innovation. Its applications span from life sciences to material engineering, driven by ongoing advancements in catalytic methodologies and molecular design. As research continues to unlock its potential, this compound is poised to play a pivotal role in shaping the future of functional materials and therapeutic agents.